1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• IUPAC Name: 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxoquinoline-3-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-3-13-9-5-7-11-15(13)21-19(24)17-18(23)14-10-6-8-12-16(14)22(4-2)20(17)25/h5-12,23H,3-4H2,1-2H3,(H,21,24)
• InChI Key: WVBJTPDCAMJEPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3N(C2=O)CC)O
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, also known as EHPQ, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of quinoline derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Antimicrobial Properties

Research indicates that compounds related to 1-ethyl-N-(2-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide have demonstrated potential as antimicrobial agents. Studies have shown that similar compounds exhibit in vitro antibacterial and antifungal activities against various strains like Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans (Desai, Dodiya, & Shihora, 2011); (Desai, Shihora, & Moradia, 2007).

Anticancer Properties

Certain quinoline derivatives, including those structurally related to the compound , have been synthesized and evaluated for their anticancer activity. These studies have focused on their cytotoxic activity towards various cancer cell lines and their potential as fluorescence agents for cancer detection (Funk et al., 2015); (Gaber et al., 2021).

Studies on Molecular Structure and Reactivity

Research has been conducted to understand the molecular structure and reactivity of compounds similar to this compound. These studies include investigations into the regioselectivity of reactions, crystallographic analysis, and computational studies to predict reaction behaviors (Batalha et al., 2019); (Baba et al., 2019).

Effects on Calcium Channels

Research has also been conducted on derivatives of quinoline for their effects on calcium channels, which is significant in the context of cardiovascular diseases and pharmacology. These studies explore the synthesis of such compounds and their pharmacological properties (Şimşek et al., 2006); (Gupta & Misra, 2008).